![molecular formula C18H35N2O2+ B12781320 Complanine CAS No. 1042688-43-6](/img/no-structure.png)
Complanine
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Overview
Description
Complanine is a quaternary ammonium compound isolated from the marine fireworm Eurythoe complanata. It is known for its inflammatory effects upon contact with skin or mucous membranes . The compound was first identified in 2008 and has since been studied for its unique chemical properties and biological activities .
Preparation Methods
Synthetic Routes and Reaction Conditions: The enantioselective total synthesis of ®-(-)-complanine involves a sequence of nine linear steps, beginning with ®-malic acid . The synthesis utilizes an asymmetric organocatalytic O-nitrosoaldol reaction as the source of chirality, followed by amination of the aldehyde functional group . This method provides a versatile and efficient route to the natural product.
Industrial Production Methods: Currently, there is limited information on the industrial production methods of complanine. Most of the synthesis is conducted in research laboratories for scientific studies.
Chemical Reactions Analysis
Types of Reactions: Complanine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized using reagents like lead acetate.
Reduction: Reduction reactions often involve the use of reducing agents such as sodium borohydride.
Substitution: Substitution reactions can be carried out using reagents like alkyl halides under basic conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of pyridinone derivatives .
Scientific Research Applications
Complanine has a wide range of scientific research applications:
Industry: While industrial applications are still under exploration, this compound’s unique properties make it a candidate for various biotechnological applications.
Mechanism of Action
Complanine exerts its effects by activating protein kinase C (PKC) in the presence of calcium ions and TPA (12-O-tetradecanoylphorbol 13-acetate) . PKC plays a crucial role in inflammation by controlling signal transduction cascades. This compound’s biological activity is understood in terms of its ability to bind to PKC at the same site as phosphatidylserine, a co-activation factor with calcium ions and TPA .
Similar Compounds:
Complanadine A: Another compound isolated from marine sources, known for its complex structure and biological activities.
Uniqueness of this compound: this compound is unique due to its novel trimethylammonium cationic group and homoconjugated all-Z-diene moiety . Its ability to induce inflammation by activating PKC sets it apart from other similar compounds .
Properties
1042688-43-6 | |
Molecular Formula |
C18H35N2O2+ |
Molecular Weight |
311.5 g/mol |
IUPAC Name |
[4-[[(2R,5Z,8Z)-2-hydroxyundeca-5,8-dienyl]amino]-4-oxobutyl]-trimethylazanium |
InChI |
InChI=1S/C18H34N2O2/c1-5-6-7-8-9-10-11-13-17(21)16-19-18(22)14-12-15-20(2,3)4/h6-7,9-10,17,21H,5,8,11-16H2,1-4H3/p+1/b7-6-,10-9-/t17-/m1/s1 |
InChI Key |
QYFDYRHORFAECH-SVCKQPKZSA-O |
Isomeric SMILES |
CC/C=C\C/C=C\CC[C@H](CNC(=O)CCC[N+](C)(C)C)O |
Canonical SMILES |
CCC=CCC=CCCC(CNC(=O)CCC[N+](C)(C)C)O |
Origin of Product |
United States |
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